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The accurate and precise measurement of atmospheric carbon dioxide (CO3) is critical for
climate change research, carbon cycle modeling, and the verification of emission reduction
efforts. Space-based remote sensing provides the global coverage necessary to monitor CO:z
distribution, but the data retrieved from these satellite missions must be rigorously validated to
ensure their quality and reliability. This guide offers an objective comparison of the performance
of key satellite missions—Orbiting Carbon Observatory-2 (OCO-2), Greenhouse Gases
Observing Satellite (GOSAT), and TanSat—and details the experimental protocols used for
their validation.

Performance Comparison Against Ground-Based
Standards

The validation of satellite-derived column-averaged dry-air mole fractions of CO2 (XCOz2)
predominantly relies on comparisons with the Total Carbon Column Observing Network
(TCCON). TCCON is a global network of ground-based Fourier Transform Spectrometers
(FTS) that provide precise and accurate measurements of columnar greenhouse gas
abundances, serving as a crucial reference standard.[1][2] The table below summarizes key
validation metrics from various studies, primarily focusing on the bias (mean difference) and the
standard deviation (SD) of the difference between satellite and TCCON measurements.
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Satellite Mission &

Mean Bias (ppm)

Standard Deviation
of Difference (ppm)

Study Reference /

Product vs. TCCON Time Period
vs. TCCON
[3] (Sept 2014 - Dec
0CO-2 0.2671 1.56
2016)
0CO-2 < 0.4 (Absolute) <1.5 (RMS) [1]
0OCO-2 0.69 £ 0.97 0.97 (Oct 2014 - May 2016)
0OCO-2 0.87 18 (from Sept 2014)
OCO-2 (ACOSv11.1) -0.04 0.73 [4]
GOSAT -0.4107 2.216 [3] (from 2009)
GOSAT -0.62 2.3 [3] (2014 - 2016)
[5] (Oct 2014 - May
GOSAT 0.92+1.20 1.20
2016)
GOSAT (ACOS) -0.20 2.26 [3]
GOSAT (vs. TCCON
-0.86 2.18 [6]
over land)
TanSat (ACOS
_ 0.27 2.45 [7] (2017 - 2018)
retrieval)
TanSat (IMAP-DOAS
] -0.78 1.75 [8] (from 2016)
retrieval)
TanSat (Target Mode,
2.62 141 [9] (2018)
Beijing)
TanSat (Target Mode,
1.11 (MAE) 1.35 [9] (2018)

Bias Corrected)

Note: "Bias" refers to the mean difference (Satellite - TCCON). Different retrieval algorithms,

product versions, and time periods can lead to variations in reported validation statistics.
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Overall, studies indicate that OCO-2 generally demonstrates a lower bias and smaller standard
deviation compared to GOSAT, which is attributed to its higher spatial resolution and advanced
instrumentation.[3][10] TanSat's performance is comparable, with ongoing improvements in
retrieval algorithms and bias correction enhancing its accuracy.[7][8][9]

Experimental Protocols

The cornerstone of satellite XCO:z validation is the direct comparison with highly accurate and
precise ground-based measurements.[1][2] The primary methodology involves a multi-step
process that ensures a robust evaluation of the satellite data product.

The Total Carbon Column Observing Network (TCCON)

TCCON serves as the primary validation resource for satellite missions like OCO-2, GOSAT,
and TanSat.[1][11] The network's sites use ground-based Fourier Transform Spectrometers to
record direct solar spectra in the near-infrared region. From these spectra, the total column
abundance of CO2 and other gases is retrieved with very high precision (better than 0.25% for
C02).[12] All sites adhere to a common set of standards for instrumentation, data acquisition,
and processing to ensure network-wide consistency.[2]

Co-location Methodology

Since satellite soundings are rarely perfectly coincident in space and time with ground-based
measurements, a co-location methodology is essential.[13] This process involves defining a

geographical and temporal window around a TCCON site to gather relevant satellite data for
comparison.

o Spatial Matching: A common approach is to define a geographic box centered on the
TCCON station. The size of this box can vary, for example, from a +1° latitude/longitude box
to a larger +2° latitude by £2.5° longitude area.[3][11] For satellite "target mode"
observations, where the instrument is specifically pointed at a validation site, this window
can be much smaller, such as +0.5° latitude/longitude.[3]

o Temporal Matching: Satellite observations within the defined spatial box are further filtered to
be close in time to the ground-based measurements, often within a window of 30 minutes to
a few hours.[3][11]
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o Data Aggregation and Filtering: All satellite soundings that meet the spatial and temporal
criteria are collected. These data points are often averaged to produce a single value for
comparison against the corresponding TCCON measurement. Data quality flags from the
satellite products are used to filter out poor-quality retrievals, such as those affected by
clouds or aerosols.

 Statistical Comparison: The co-located data pairs (satellite vs. TCCON) are then statistically
analyzed. Key metrics calculated include the mean bias, the standard deviation of the
difference, the root-mean-square error (RMSE), and the correlation coefficient (R?).[11]

Secondary Validation Steps

While TCCON is the primary standard, a more comprehensive validation strategy involves a
stepwise approach to link satellite data to the World Meteorological Organization (WMO)
standard.[1] This can include:

 Aircraft and Balloon Campaigns: Independent observations from aircraft and balloon-borne
instruments are compared with TCCON data.[1]

o Model Comparisons: Data from atmospheric transport models like GEOS-Chem are also
used for comparison and to understand regional biases.[5]

Validation Workflow Diagram

The following diagram illustrates the generalized workflow for the validation of satellite-based
XCO2 measurements.
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Caption: General workflow for validating satellite XCO2 measurements against TCCON data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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